Cas no 898768-67-7 (3-(4-Methylphenyl)-4'-thiomethylpropiophenone)

• Product name: 3-(4-Methylphenyl)-4'-thiomethylpropiophenone
• CAS No: 898768-67-7
• MF: C₁₇H₁₈OS
• Molecular Weight: 270.38922
• CID: 869429
• PubChem ID: 24725726

3-(4-Methylphenyl)-4'-thiomethylpropiophenone Properties

Names and Identifiers

• 3-(4-methylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(4-METHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• DTXSID90644119
• 3-(4-Methylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 898768-67-7
• MFCD07699611
• AKOS016021557
• 3-(4-Methylphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD07699611
• Inchi： InChI=1S/C17H18OS/c1-13-3-5-14(6-4-13)7-12-17(18)15-8-10-16(19-2)11-9-15/h3-6,8-11H,7,12H2,1-2H3
• InChIKey： DULNFXKGDREAJY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CCC(=O)C2=CC=C(C=C2)SC

Computed Properties

• 精确分子量: 270.10800
• 同位素质量: 270.10783637g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 1
• 重原子数量: 19
• 可旋转化学键数量: 5
• 复杂度: 273
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4.4
• 拓扑分子极性表面积: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.53240

3-(4-Methylphenyl)-4'-thiomethylpropiophenone Security Information

3-(4-Methylphenyl)-4'-thiomethylpropiophenone Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%